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Compound of Interest

Compound Name: Z-Leu-Tyr-Chloromethylketone

Cat. No.: B1604533

For researchers, scientists, and drug development professionals working with Z-Leu-Tyr-
Chloromethylketone (Z-LY-CMK), a calpain inhibitor, ensuring safe handling and disposal is
paramount.[1] This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to foster a secure laboratory environment. While a
specific Safety Data Sheet (SDS) for Z-Leu-Tyr-Chloromethylketone is not readily available in
the public domain, this document synthesizes general best practices for handling chemical
compounds of this nature, drawing parallels from similar peptide inhibitors.

Chemical and Physical Properties

A foundational understanding of the compound's properties is critical for safe handling.

Property Value

Molecular Formula C24H29CIN205[1]

Molecular Weight 460.96 g/mol [1]

Appearance White to off-white solid/powder[1]

Store at 2-8°C[1] or -20°C for long-term stability.
[2]

Storage Conditions

Soluble in solvents such as Dimethyl Sulfoxide

Solubilit
Y (DMSO) and Dimethylformamide (DMF).[2]
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Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is crucial to minimize exposure risk.

The following table outlines the recommended PPE for handling Z-Leu-Tyr-

Chloromethylketone, categorized by the level of protection.

PPE Category

Equipment

Eye and Face Protection

- Safety glasses with side shields- Chemical
splash goggles- Face shield (when splash
potential is high)

Hand Protection

- Chemical-resistant gloves (e.g., nitrile,

neoprene)- Double gloving is recommended

Body Protection

- Laboratory coat- Chemical-resistant apron or

coveralls (for larger quantities)

Respiratory Protection

- Use in a well-ventilated area or a chemical
fume hood- A NIOSH-approved respirator may
be necessary for handling large quantities or if

aerosolization is possible.

Operational Plan: A Step-by-Step Guide to Safe

Handling

A systematic workflow ensures that all safety measures are addressed from receipt of the

compound to its final use or storage.
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Operational Workflow for Handling Z-Leu-Tyr-Chloromethylketone
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Caption: A step-by-step workflow for the safe handling of Z-Leu-Tyr-Chloromethylketone.
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Experimental Protocols

1. Reconstitution of the Compound:

It is recommended to prepare stock solutions in dry, anhydrous solvents like DMSO or DMF
to maintain product stability.[2]

For example, to create a 10 mM stock solution from 5 mg of the compound (MW: 460.96),
you would add 1.085 mL of solvent.

Store stock solutions at -20°C for up to one month to prevent degradation.[3] Aliquoting the
stock solution can help avoid multiple freeze-thaw cycles.[3]

2. First Aid Measures: In the absence of a specific SDS, general first aid procedures for
chemical exposure should be followed.

Exposure Route First Aid Procedure

) Move the individual to fresh air. If breathing is
Inhalation . ) ) ) )
difficult, seek immediate medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.

Disposal Plan

Proper disposal of Z-Leu-Tyr-Chloromethylketone and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.
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Disposal Workflow for Z-Leu-Tyr-Chloromethylketone

Waste Generation

Unused Compound Contaminated Labware (pipette tips, tubes) Contaminated PPE (gloves, etc.)

Waste Cvollection

Segregate Chemical Waste

A4

Label Waste Container Clearly

Disg 'osal

Store in Designated Waste Area

Y

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of Z-Leu-Tyr-Chloromethylketone waste.

All waste materials, including the compound itself, any solutions, and contaminated
disposables, should be collected in a designated and clearly labeled hazardous waste
container. Disposal must be carried out in accordance with local, state, and federal regulations.

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on chemical waste disposal.
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By adhering to these safety protocols and operational plans, researchers can mitigate the risks
associated with handling Z-Leu-Tyr-Chloromethylketone, ensuring a safe and productive
research environment. Always prioritize caution and consult with your institution's safety office
for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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